Nitric acid, magnesium salt, dodecahydrate
Description
Historical Context and Evolution of Academic Inquiry into Magnesium Nitrate (B79036) Hexahydrate
The study of magnesium nitrate and its hydrated forms has evolved from basic characterization to in-depth investigations of its structural and physicochemical properties. Early research focused on its natural occurrence as the mineral nitromagnesite and its synthesis through the reaction of nitric acid with magnesium salts. wikipedia.org Found naturally in mines and caverns, the hexahydrate form is the most common. wikipedia.org
Over the years, academic inquiry has progressed to detailed crystallographic studies to determine its precise solid-state structure. In 1961, the cell dimensions and space group of magnesium nitrate hexahydrate were determined using precession and Weissenberg photographs, providing foundational data for subsequent structural analyses. iucr.org Later research in the 1970s employed techniques like Raman spectroscopy to investigate the compound's behavior in aqueous solutions and the nature of ion pairing. acs.org The existence of other hydrated forms, such as the dihydrate and a metastable tetrahydrate, was also confirmed through spectroscopic studies, adding complexity to its phase behavior. cdnsciencepub.com This historical progression laid the groundwork for contemporary research into its more advanced applications.
Fundamental Chemical Significance in Coordination Chemistry and Hydrated Salt Systems
Magnesium nitrate hexahydrate holds fundamental importance in the fields of coordination chemistry and the study of hydrated salt systems. The central magnesium ion, Mg²⁺, is typically octahedrally coordinated by six water molecules, forming the complex cation [Mg(H₂O)₆]²⁺. wikipedia.org The nitrate ions, NO₃⁻, are situated in the crystal lattice but are not directly bonded to the magnesium ion in the hexahydrate form. rsc.org This arrangement makes it an excellent model for studying solvent-shared ion pairs (SIPs), where the cation and anion are separated by a layer of solvent molecules. rsc.org
Overview of Current Research Trajectories and Interdisciplinary Relevance
Current research on magnesium nitrate hexahydrate is vibrant and extends across multiple disciplines, highlighting its versatility.
One of the most prominent areas of investigation is its application as a phase change material (PCM) for thermal energy storage. mdpi.comsigmaaldrich.com Its desirable melting point of around 89°C, high latent heat of fusion, and non-combustibility make it a suitable candidate for low-temperature solar thermal applications and for improving the energy efficiency of heating systems. mdpi.comsigmaaldrich.com Research in this area focuses on enhancing its thermal conductivity by creating composites with materials like carbon nanotubes and graphene nanosheets, and on studying its long-term thermal cycling stability. mdpi.commdpi.com
In materials science , magnesium nitrate hexahydrate serves as a precursor for the synthesis of various magnesium-containing nanomaterials. For instance, it is used in the sol-gel and thermal plasma synthesis of magnesium oxide (MgO) nanopowders, which have applications in catalysis and refractory materials. researcher.liferesearchgate.net It is also a key reagent in the synthesis of layered double hydroxides (LDHs), which are utilized in areas ranging from catalysis to analytical chemistry. merckmillipore.com
The compound also finds relevance in geochemistry and environmental science , particularly in understanding the chemistry of salt lakes. rsc.org Furthermore, its use as an additive in fertilizers and in wastewater treatment showcases its broader industrial and environmental applications. fortunebusinessinsights.com
Methodological Frameworks Employed in Magnesium Nitrate Hexahydrate Investigations
A variety of sophisticated analytical techniques are employed to investigate the properties and behavior of magnesium nitrate hexahydrate.
X-ray Diffraction (XRD) is fundamental for determining the crystal structure of its various hydrates and for identifying the products of its thermal decomposition. iucr.orgresearchgate.netresearchgate.net Both single-crystal and powder XRD are used to obtain detailed information about cell dimensions, space groups, and atomic positions. iucr.orgresearchgate.net
Vibrational Spectroscopy , including Fourier-transform infrared (FTIR) and Raman spectroscopy, is crucial for studying the coordination environment of the magnesium ion and the behavior of the nitrate ions and water molecules. acs.orgcdnsciencepub.comresearchgate.net These techniques can distinguish between different hydrated forms and detect the formation of ion pairs in solution. rsc.orgcdnsciencepub.com
Thermal Analysis techniques, such as Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC), are extensively used to study the dehydration and thermal decomposition processes of magnesium nitrate hexahydrate. researchgate.netoregonstate.edumater-rep.com TGA reveals the multi-step dehydration process, with the formation of the dihydrate and anhydrous salt before final decomposition to magnesium oxide. researchgate.netnih.gov DSC is used to measure the enthalpy changes associated with phase transitions, which is particularly important for its application as a PCM. mdpi.comoregonstate.edu
The table below summarizes the key analytical techniques and their primary applications in the study of this compound.
| Analytical Technique | Primary Application in Mg(NO₃)₂·6H₂O Research | Key Findings |
| X-ray Diffraction (XRD) | Crystal structure determination of hydrates; Identification of decomposition products. iucr.orgresearchgate.net | Confirmed monoclinic structure for the hexahydrate; Identified MgO as the final decomposition product. researchgate.networldscientific.com |
| Raman & FTIR Spectroscopy | Study of ion-water interactions, hydration states, and ion pairing in solution. rsc.orgcdnsciencepub.comresearchgate.net | Distinguished between hexa-, tetra-, and dihydrate forms; Provided evidence for contact ion pair formation at high concentrations. rsc.orgcdnsciencepub.com |
| Thermal Analysis (TGA/DSC) | Investigation of dehydration, melting, and decomposition pathways; Measurement of thermal properties (e.g., latent heat). researchgate.netoregonstate.edumater-rep.com | Revealed a multi-step decomposition process involving dehydration to dihydrate and anhydrous forms before conversion to MgO. nih.gov Quantified the latent heat of fusion for thermal energy storage applications. mdpi.com |
| Thermo-optical Microscopy | Visual investigation of phase transitions and morphology changes upon heating. researchgate.net | Allows for the direct observation of melting and crystallization processes, complementing DSC data. researchgate.net |
Properties
CAS No. |
10213-15-7 |
|---|---|
Molecular Formula |
H24MgN2O18 |
Molecular Weight |
364.50 g/mol |
IUPAC Name |
magnesium;dinitrate;dodecahydrate |
InChI |
InChI=1S/Mg.2NO3.12H2O/c;2*2-1(3)4;;;;;;;;;;;;/h;;;12*1H2/q+2;2*-1;;;;;;;;;;;; |
InChI Key |
VDMNELYWWIVBKX-UHFFFAOYSA-N |
Origin of Product |
United States |
Synthetic Methodologies for Magnesium Nitrate Hexahydrate and Derived Advanced Materials
Principles of Crystallization and Solution-Phase Synthesis of Magnesium Nitrate (B79036) Hexahydrate
The commercial production of magnesium nitrate hexahydrate, Mg(NO₃)₂·6H₂O, is primarily achieved through the reaction of magnesium sources with nitric acid. A common industrial method involves reacting magnesium oxide (MgO) or magnesium carbonate (MgCO₃) with nitric acid in an aqueous solution. wikipedia.orggoogle.com
A refined process involves suspending magnesium oxide in molten magnesium nitrate hexahydrate at a temperature above 90°C before adding a nitric acid solution. google.comepo.orggoogle.com This approach utilizes the product itself as the reaction medium, which helps to control the reaction rate and improve the purity of the final product. The temperature is carefully maintained between 90°C and 120°C. The lower limit is necessary to prevent the crystallization of magnesium nitrate hexahydrate during the reaction, while the upper limit is to avoid decomposition into lower hydrates or basic salts. epo.orggoogle.comgoogleapis.com
The concentration of the nitric acid solution is a critical parameter, chosen so that the water introduced, along with the water formed during the reaction, is almost entirely incorporated as water of crystallization in the hexahydrate salt. google.comgoogleapis.com Following the reaction, the mixture is filtered, and the pure magnesium nitrate hexahydrate is crystallized out by cooling. epo.orggoogleapis.com
In aqueous solutions, the magnesium ion exists as a stable hexahydrated complex, [Mg(H₂O)₆]²⁺. rsc.org The high energy barrier to removing these water molecules from the magnesium ion's primary hydration sphere influences the crystallization process, favoring the formation of the hexahydrate form from solution. rsc.org
Table 1: Key Parameters for Magnesium Nitrate Hexahydrate Synthesis
| Parameter | Value/Condition | Rationale | Source |
|---|---|---|---|
| Reactants | Magnesium Oxide (MgO), Nitric Acid (HNO₃) | Common and effective raw materials. | google.comepo.orggoogle.com |
| Reaction Temperature | 90°C - 120°C | Prevents premature crystallization and thermal decomposition. | epo.orggoogle.comgoogleapis.com |
| Nitric Acid Conc. | ~58 wt. % | To ensure water balance for hexahydrate formation. | google.com |
| Final Step | Cooling | Induces crystallization of the product from the melt/solution. | epo.orggoogleapis.com |
Controlled Precipitation Techniques for Precursor Formation
Magnesium nitrate hexahydrate serves as a vital precursor for synthesizing other advanced materials, most notably magnesium hydroxide (B78521) (Mg(OH)₂), which is an intermediate in the production of magnesium oxide (MgO) nanomaterials.
Co-precipitation Methods for Magnesium Hydroxide Intermediate Synthesis
Co-precipitation is a widely employed technique for synthesizing magnesium hydroxide from a solution of magnesium nitrate. ijesi.org The fundamental reaction involves treating an aqueous solution of magnesium nitrate with an alkaline solution, such as sodium hydroxide (NaOH) or ammonium (B1175870) hydroxide (NH₄OH), to precipitate magnesium hydroxide. wikipedia.orgmdpi.com
The general chemical equation is: Mg(NO₃)₂ (aq) + 2 NaOH (aq) → Mg(OH)₂ (s) + 2 NaNO₃ (aq) wikipedia.org
This method is a cornerstone for producing MgO nanoparticles, where the precipitated Mg(OH)₂ is subsequently washed, dried, and calcined. auspublishers.com.auirjmets.com The properties of the intermediate Mg(OH)₂ and the final MgO are significantly influenced by the choice of the precipitating agent and the anion of the magnesium salt precursor. mdpi.com To control particle size and prevent unwanted agglomeration during synthesis, stabilizing agents like soluble starch can be introduced into the reaction mixture. ijesi.org
pH Control and Stoichiometric Considerations in Precipitation Reactions
The pH of the reaction medium is a critical parameter that governs the precipitation of magnesium hydroxide. The precipitation process begins at a pH of approximately 9.5 and is considered substantially complete when the pH reaches 11.0–11.5. ut.ac.ir Research has identified an optimal pH range of 10.5 to 11 for achieving the most effective and complete precipitation. ut.ac.irdergipark.org.tr
Maintaining this pH requires careful control over the addition of the precipitating agent. water360.com.audeu.edu.tr The amount of base needed is also dependent on the buffering capacity of the wastewater or solution being treated. water360.com.au
Stoichiometry is another crucial factor. The molar ratio between the magnesium salt and the precipitating agent affects the characteristics of the resulting nanoparticles. For instance, in the synthesis of MgO nanoparticles, a molar ratio of 1:3 for magnesium nitrate to sodium hydroxide has been found to be effective for producing nanoparticles with desired properties. auspublishers.com.au
Table 2: Conditions for Magnesium Hydroxide Precipitation
| Parameter | Optimal Value/Range | Significance | Source |
|---|---|---|---|
| Precipitating Agents | Sodium Hydroxide (NaOH), Ammonium Hydroxide (NH₄OH) | Choice affects purity and properties of the product. | wikipedia.orgmdpi.com |
| pH for Precipitation | 10.5 - 11.5 | Ensures complete precipitation of Mg(OH)₂. | ut.ac.irdergipark.org.tr |
| Molar Ratio (Mg(NO₃)₂:NaOH) | 1:3 (for specific MgO NP synthesis) | Influences nanoparticle characteristics. | auspublishers.com.au |
Sol-Gel Processing for Nanomaterial Fabrication
The sol-gel method is a versatile technique for fabricating nanomaterials, such as magnesium oxide, using magnesium nitrate hexahydrate as a precursor. nih.govscientific.netijpsr.com This process allows for excellent control over the final product's purity, particle size, and morphology.
The synthesis typically begins with the creation of a "sol," which is a colloidal suspension of solid particles in a liquid. This is achieved by dissolving magnesium nitrate hexahydrate in a solvent, often water. nih.govmeixi-mgo.com A complexing agent, such as citric acid or malic acid, or a base like sodium hydroxide is then added. scientific.netmeixi-mgo.com The solution is stirred, often with heating, to promote hydrolysis and condensation reactions, which leads to the formation of a "gel" – a continuous network of particles pervading the liquid. meixi-mgo.comrsc.org The process concludes with the drying and calcination of the gel at elevated temperatures to remove organic residues and crystallize the desired nanomaterial. nih.govmeixi-mgo.com
For example, cubic-shaped MgO nanoparticles with sizes ranging from 50-70 nm have been successfully synthesized by creating a gel from magnesium nitrate and sodium hydroxide at room temperature, followed by annealing. scientific.netresearchgate.net
Table 3: Example of Sol-Gel Synthesis for MgO Nanoparticles
| Step | Description | Purpose | Source |
|---|---|---|---|
| 1. Sol Formation | Dissolve Mg(NO₃)₂·6H₂O in water and add a complexing agent (e.g., citric acid). | Create a stable colloidal suspension. | meixi-mgo.com |
| 2. pH Adjustment | Adjust pH with ammonia (B1221849). | Control hydrolysis and condensation rates. | meixi-mgo.com |
| 3. Gelation | Heat the solution (e.g., at 80°C) to evaporate the solvent. | Form a three-dimensional particle network. | meixi-mgo.com |
| 4. Drying | Dry the gel in a vacuum oven (e.g., at 120°C). | Remove the remaining solvent. | meixi-mgo.com |
| 5. Calcination | Heat the dried precursor at high temperature (e.g., 600°C). | Induce crystallization and form the final MgO nanoparticles. | meixi-mgo.com |
Hydrothermal and Solvothermal Synthetic Pathways
Hydrothermal and solvothermal methods are powerful techniques for synthesizing a wide array of advanced materials with controlled morphologies and properties, using magnesium nitrate hexahydrate as a common starting material. mdpi.commdpi.com These processes are carried out in a sealed vessel, known as an autoclave, where a solution or suspension is subjected to elevated temperatures and pressures. When water is the solvent, the method is termed hydrothermal; when other solvents are used, it is called solvothermal. mdpi.com
These pathways are particularly effective for producing crystalline nanomaterials with specific shapes, such as nanoflakes, nanorods, and nanocomposites. mdpi.comrsc.orgacs.org By carefully tuning reaction parameters like temperature, duration, solvent type, and the concentration of reactants, researchers can precisely control the nucleation and growth of crystals.
For example, hexagonal Mg(OH)₂ nanoflakes have been synthesized by hydrothermally treating a solution of magnesium nitrate and hydrazine (B178648) hydrate (B1144303). rsc.org In another application, mesoporous MgO with excellent CO₂ adsorption capabilities was prepared via a hydrothermal reaction of magnesium nitrate hexahydrate and urea. mdpi.com Furthermore, these methods have been used to create complex functional materials, such as magnesium vanadate-reduced graphene oxide (Mg₃V₂O₈-rGO) nanocomposites for photocatalytic hydrogen production. acs.org
Green Chemistry Approaches to Magnesium Nitrate-Derived Materials
In recent years, green chemistry principles have been increasingly applied to the synthesis of nanomaterials to create more sustainable and environmentally benign processes. nih.gov These approaches focus on reducing waste, avoiding the use of toxic substances, and utilizing renewable resources. When synthesizing materials derived from magnesium nitrate hexahydrate, a prominent green strategy is the use of plant extracts.
Plant extracts from sources like Psidium guajava leaves, Asystasia gangetica, and rambutan peels contain bioactive compounds such as flavonoids and phenols that can act as natural reducing, capping, and stabilizing agents. nih.govutm.mybohrium.com In a typical green synthesis, an aqueous solution of magnesium nitrate hexahydrate is mixed with the plant extract. The mixture is then heated or calcined to facilitate the formation of magnesium oxide nanoparticles. utm.mybohrium.com This bio-mimetic route is not only cost-effective but also eliminates the need for hazardous chemicals often used in conventional methods. nih.govbohrium.com
Another innovative green approach involves using industrial or agricultural byproducts. For instance, amorphous silica (B1680970) derived from rice husks has been used to create a zeolite support for MgO nanoparticles, which were themselves synthesized from magnesium nitrate. jwent.net This composite material demonstrated potential as an effective photocatalyst, showcasing a method that combines waste valorization with advanced material synthesis. jwent.net
Thermal Decomposition and Calcination Strategies for Oxide Formation
The thermal decomposition of magnesium nitrate hexahydrate, Mg(NO₃)₂·6H₂O, is a well-documented and effective strategy for the synthesis of magnesium oxide (MgO). This process involves a multi-step endothermic reaction sequence that is highly dependent on temperature. researchgate.netnih.gov Through controlled heating, typically referred to as calcination, the precursor salt is systematically broken down, ultimately yielding high-purity oxide materials.
Detailed analysis using techniques such as Thermogravimetry-Mass Spectrometry (TG-MS) and Differential Scanning Calorimetry (DSC) reveals that the decomposition of magnesium nitrate hexahydrate proceeds through three primary stages. tandfonline.com
First Dehydration Stage: The initial phase of decomposition involves the loss of four water molecules of hydration. This step transforms the hexahydrate into magnesium nitrate dihydrate (Mg(NO₃)₂·2H₂O). This process corresponds to a significant mass loss, calculated to be approximately 29.69%. tandfonline.com
Second Dehydration Stage: As the temperature increases, the remaining two water molecules are driven off. This converts the dihydrate form into anhydrous magnesium nitrate (Mg(NO₃)₂). This stage accounts for an additional mass loss of about 13.13%. tandfonline.com
Denitration Stage: The final and most critical stage is the decomposition of the anhydrous salt. This denitration process involves the evolution of nitrogen dioxide (NO₂) and oxygen (O₂), resulting in the formation of the final product, magnesium oxide (MgO). nih.govresearcher.life This step is associated with a mass loss of around 40.72% and typically begins at temperatures around 350°C, with the decomposition being largely complete above 600°C. tandfonline.comaip.org
The morphology and properties of the resulting MgO can be influenced by the heating rate. Rapid heating of the hexahydrate precursor has been shown to promote the formation of specific MgO crystal facets. researchgate.net The calcination temperature is a critical parameter that strongly influences the specific surface area of the final magnesium oxide product. mdpi.com
Table 1: Thermal Decomposition Stages of Magnesium Nitrate Hexahydrate
| Stage | Starting Material | Intermediate/Final Product | Gaseous Byproducts | Approximate Temperature Range |
| 1. First Dehydration | Magnesium Nitrate Hexahydrate | Magnesium Nitrate Dihydrate | H₂O | Ambient to ~150°C aip.org |
| 2. Second Dehydration | Magnesium Nitrate Dihydrate | Anhydrous Magnesium Nitrate | H₂O | ~150°C to ~350°C researchgate.netaip.org |
| 3. Denitration | Anhydrous Magnesium Nitrate | Magnesium Oxide | NO₂, O₂ | 350°C to >600°C researchgate.netaip.org |
Self-Propagating High-Temperature Synthesis (SHS) for Complex Materials
Self-Propagating High-Temperature Synthesis (SHS), also known as combustion synthesis, is a powerful technique for producing a variety of advanced materials, including complex oxides. In this method, magnesium nitrate serves as the primary magnesium source and, crucially, as the oxidizer in a highly exothermic reaction. d-nb.info The process involves mixing the nitrate precursor with a fuel, such as glycine (B1666218) or citric acid. bohrium.comoup.com
The synthesis is initiated by briefly heating a portion of the reactant mixture (precursor) to a specific ignition temperature. d-nb.info Once initiated, a rapid, self-sustaining combustion wave propagates through the material, converting the precursors into the final product in a matter of seconds. The high temperatures achieved during this process facilitate the formation of highly crystalline materials. d-nb.info
A key advantage of SHS is the molecular-level mixing of components in the precursor solution, which leads to the formation of highly uniform and homogeneous composite nanopowders. d-nb.info This method has been successfully employed to synthesize composite ceramic materials with enhanced properties. For instance, the glycine-nitrate SHS process has been used to produce low-agglomerated, uniform composite nanopowders of yttria-magnesia (Y₂O₃–MgO) and gadolinia-magnesia (MgO–Gd₂O₃). d-nb.infobohrium.com These materials are of significant interest for applications such as infrared (IR) transparent protective windows for aerospace engineering systems. d-nb.infobohrium.com
The properties of the final material can be tailored by adjusting the ratio of the oxidizer (nitrates) to the fuel (e.g., glycine). This control allows for the production of nanopowders with specific characteristics suitable for subsequent processing steps like spark plasma sintering to fabricate dense ceramic bodies. bohrium.com
Table 2: Examples of SHS Reactions Using a Magnesium Nitrate Precursor
| Target Material | Oxidizers | Fuel | Key Characteristics of Product |
| Yttria-Magnesia (Y₂O₃–MgO) | Magnesium Nitrate, Yttrium Nitrate | Glycine | Low-agglomerated, uniform composite nanopowder. bohrium.com |
| Gadolinia-Magnesia (MgO–Gd₂O₃) | Magnesium Nitrate, Gadolinium Nitrate | Glycine | Nanometer crystallite size, uniform volume distribution of components. d-nb.info |
| Magnesium Oxide (MgO) | Magnesium Nitrate | Citric Acid | High specific surface area. oup.com |
Advanced Characterization Techniques for Magnesium Nitrate Hexahydrate Systems
Spectroscopic Analysis of Magnesium Nitrate (B79036) Hexahydrate and its Transformations
Spectroscopic techniques are fundamental in probing the molecular and electronic environments within magnesium nitrate hexahydrate. They offer non-destructive ways to identify functional groups, understand hydration structures, and analyze elemental compositions.
Fourier Transform Infrared (FTIR) spectroscopy is a powerful tool for identifying the functional groups present in magnesium nitrate hexahydrate by measuring the absorption of infrared radiation, which excites molecular vibrations. The FTIR spectrum of Mg(NO₃)₂·6H₂O displays characteristic absorption bands that correspond to the vibrations of the nitrate ions (NO₃⁻) and the water of hydration (H₂O).
Key research findings indicate distinct peaks for the different vibrational modes. A broad absorption band is typically observed around 3400 cm⁻¹, which is characteristic of the O-H stretching vibrations of the water molecules within the crystal lattice. The nitrate ion produces several key signals: a strong, sharp peak attributed to the asymmetric N-O stretching (ν₃ mode) appears around 1347 cm⁻¹, while the out-of-plane deformation (ν₂) and in-plane deformation (ν₄) modes are observed at approximately 818-819 cm⁻¹ and 730 cm⁻¹, respectively. The presence and positions of these bands confirm the chemical structure of the hydrated salt and can be used to monitor changes during dehydration or other transformations.
Table 1: Characteristic FTIR Absorption Bands for Magnesium Nitrate Hexahydrate
| Wavenumber (cm⁻¹) | Vibrational Mode | Functional Group |
|---|---|---|
| ~3400 | O-H Stretching | Water of Hydration (H₂O) |
| ~1347 | Asymmetric Stretching (ν₃) | Nitrate (NO₃⁻) |
| ~819 | Out-of-Plane Deformation (ν₂) | Nitrate (NO₃⁻) |
Raman spectroscopy provides complementary information to FTIR and is particularly effective for studying the interactions between ions and water molecules in magnesium nitrate systems. This technique is highly sensitive to the symmetric vibrations of the nitrate ion and the structure of the hydration shell around the magnesium cation (Mg²⁺).
Studies on aqueous solutions and crystalline hydrates of magnesium nitrate use Raman spectroscopy to differentiate between various types of ion pairs. In solution, the symmetric stretching mode (ν₁) of the nitrate ion, typically found around 1049-1050 cm⁻¹, is sensitive to the local ionic environment. A blue shift of this band to a higher wavenumber (e.g., 1055 cm⁻¹) indicates the formation of direct "contact ion pairs" (CIPs), where the nitrate ion enters the primary solvation shell of the Mg²⁺ ion. ijpsr.com In contrast, "solvent-separated ion pairs" (SSIPs), where water molecules separate the cation and anion, show a peak closer to that of the free nitrate ion. iucr.orgmaterialsproject.org
Furthermore, as magnesium nitrate hexahydrate is dehydrated, Raman spectra reveal distinct changes corresponding to the formation of tetrahydrate and dihydrate forms. These changes in the spectra reflect the replacement of water molecules by nitrate ions in the coordination sphere of the Mg²⁺ ion, altering the symmetry and vibrational modes of the nitrate groups. wikipedia.orgmeral.edu.mm
Table 2: Interpretation of Key Raman Bands in Magnesium Nitrate Systems
| Wavenumber (cm⁻¹) | Assignment | Structural Interpretation |
|---|---|---|
| ~1050 | ν₁ Symmetric Stretch of NO₃⁻ | Indicates solvent-separated ion pairs or free nitrate. wikipedia.org |
| ~1055 | ν₁ Symmetric Stretch of NO₃⁻ | Blue-shift indicates formation of contact ion pairs. ijpsr.com |
Ultraviolet-Visible (UV-Vis) spectroscopy investigates the electronic transitions within a compound by measuring its absorption of UV or visible light. In magnesium nitrate hexahydrate, the electronic absorption properties are primarily dictated by the nitrate anion, as the magnesium cation (Mg²⁺) has a d⁰ electronic configuration and does not exhibit d-d electronic transitions in the UV-Vis range. bath.ac.uk
The nitrate ion contains non-bonding electrons (on the oxygen atoms) and π electrons, allowing for n → π* electronic transitions. libretexts.org This transition typically results in a strong absorption band in the ultraviolet region of the spectrum. While specific spectra for solid magnesium nitrate hexahydrate are not extensively detailed, studies on related nitrate-containing materials and general principles indicate that the absorption maximum would occur in the UV range, typically below 300 nm. ijpsr.com This technique is more commonly applied to study materials synthesized from magnesium nitrate hexahydrate, such as magnesium oxide nanoparticles, where the resulting material exhibits distinct optical properties and a characteristic absorption spectrum. researchgate.netresearchgate.net
X-ray Photoelectron Spectroscopy (XPS) is a surface-sensitive analytical technique used to determine the elemental composition and the chemical (oxidation) states of the elements within the top few nanometers of a material's surface. For magnesium nitrate hexahydrate, XPS analysis would confirm the presence of magnesium, nitrogen, and oxygen.
High-resolution scans of the core level electrons for each element provide detailed information about their chemical environment.
Mg 1s or Mg 2p: The binding energy of the magnesium peak would confirm its +2 oxidation state.
N 1s: The position of the nitrogen peak would be characteristic of nitrogen in its +5 oxidation state within a nitrate group.
O 1s: The oxygen spectrum is particularly informative. It is expected to show at least two distinct peaks, or a broadened, asymmetric peak that can be deconvoluted into multiple components. This is because the oxygen atoms in the nitrate ions (O-N) are in a different chemical environment than the oxygen atoms in the water of hydration molecules (O-H), resulting in a measurable shift in their core-level binding energies.
This ability to distinguish between different chemical states of the same element makes XPS a valuable tool for confirming the compound's identity and studying surface transformations.
Diffraction Techniques for Crystalline Structure and Morphology
Diffraction techniques are essential for determining the long-range atomic order, crystal structure, and phase purity of crystalline solids like magnesium nitrate hexahydrate.
X-ray Diffraction (XRD) is the primary technique for analyzing the crystalline structure of materials. When a beam of X-rays interacts with a crystalline solid, it is diffracted in a pattern of specific directions and intensities that is unique to that crystal structure. The XRD pattern of magnesium nitrate hexahydrate serves as a definitive "fingerprint" for its specific crystalline phase.
Research has established that magnesium nitrate hexahydrate crystallizes in the monoclinic system with the space group P2₁/c. iucr.org The precise cell dimensions have been determined as a = 6.194 Å, b = 12.707 Å, c = 6.600 Å, and β = 92.99°. iucr.org The diffraction pattern exhibits a series of characteristic peaks at specific 2θ angles. These peaks can be used to confirm the phase purity of a sample and to identify it unequivocally. Any transformations, such as dehydration to Mg(NO₃)₂·2H₂O or decomposition to magnesium oxide (MgO), would result in the appearance of new peaks corresponding to the new crystalline phases. electrochemsci.org
Table 3: Predominant X-ray Diffraction Peaks for Crystalline Magnesium Nitrate Hexahydrate
| 2θ Angle (°) |
|---|
| 15.0 |
| 27.0 |
| 28.0 |
| 30.3 |
| 43.8 |
(Note: Peak positions are approximate and depend on the specific X-ray source used, typically Cu-Kα radiation) electrochemsci.org
Neutron Diffraction for Precise Atomic Positioning and Hydrogen Bonding Networks
Neutron diffraction is a powerful crystallographic technique for determining the atomic structure of materials. stfc.ac.uk Unlike X-ray diffraction, which interacts with the electron cloud of an atom, neutrons interact directly with the atomic nucleus. stfc.ac.uk This fundamental difference provides several advantages in the study of hydrated compounds like magnesium nitrate hexahydrate. One of the primary benefits is its high sensitivity to lighter elements, particularly hydrogen. wikipedia.org While X-rays are not sensitive to hydrogen, the nuclei of hydrogen (¹H) and its isotope deuterium (B1214612) (²H) are strong scatterers of neutrons, allowing for their positions to be determined with high precision. wikipedia.org
In the context of magnesium nitrate hexahydrate, Mg(NO₃)₂·6H₂O, this capability is crucial for accurately mapping the extensive hydrogen bonding network. The crystal structure consists of a central magnesium ion octahedrally coordinated by six water molecules, forming a [Mg(H₂O)₆]²⁺ complex, with nitrate ions situated outside this coordination sphere. rsc.org Neutron diffraction experiments can precisely locate the hydrogen atoms of these water molecules. mdpi.com This information is vital for determining the exact orientation of the water molecules and elucidating the intricate network of hydrogen bonds that connect the hydrated magnesium cations to the nitrate anions and to adjacent water molecules. mdpi.comosti.gov Understanding this network is key to explaining the compound's structural stability, phase transitions, and dehydration behavior.
Thermal Analysis Methods for Dehydration and Phase Transitions
Thermal analysis techniques are indispensable for characterizing the behavior of magnesium nitrate hexahydrate as a function of temperature. They provide critical data on phase transitions, thermal stability, and decomposition pathways.
Differential Scanning Calorimetry (DSC) measures the difference in heat flow between a sample and a reference as a function of temperature. mdpi.com This technique is used to identify thermal events such as melting, crystallization, and solid-solid phase transitions and to quantify the enthalpy changes associated with them.
For magnesium nitrate hexahydrate, DSC analysis reveals multiple endothermic events upon heating. A solid-solid phase transformation is consistently observed at temperatures around 72.5–77.8°C. researchgate.netscispace.comresearchgate.net This is followed by melting (aqueous fusion) at approximately 89.7–91.8°C. scispace.commdpi.com The technique allows for the precise determination of the enthalpy of these transitions, which is crucial for applications such as thermal energy storage. scispace.comresearchgate.netresearchgate.net For instance, the enthalpy of the solid-solid transition has been measured at 3.1 ± 0.2 kJ mol⁻¹, while the enthalpy of fusion is significantly higher, measured at 40.8 ± 0.5 kJ mol⁻¹. scispace.comresearchgate.net DSC studies have also been employed to investigate the effects of additives on the phase change behavior of magnesium nitrate hexahydrate, particularly in reducing supercooling. mdpi.comsemanticscholar.orgresearchgate.net
| Thermal Event | Onset Temperature (°C) | Enthalpy Change (kJ mol⁻¹) | Reference |
|---|---|---|---|
| Solid-Solid Phase Transition | 72.5 ± 0.9 | 3.1 ± 0.2 | scispace.comresearchgate.net |
| Solid-Solid Phase Transition | 77.8 | Not Reported | researchgate.net |
| Melting (Aqueous Fusion) | 89.7 ± 0.4 | 40.8 ± 0.5 | scispace.comresearchgate.net |
| Melting (Aqueous Fusion) | 90.9 | Not Reported | researchgate.net |
| Melting (Aqueous Fusion) | 91.8 | 151.3 J/g (Latent Heat) | mdpi.comsemanticscholar.org |
Thermogravimetric Analysis (TGA) measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere. labwrench.com It is used to determine the thermal stability and composition of materials by observing the mass loss associated with processes like dehydration and decomposition.
The thermal decomposition of magnesium nitrate hexahydrate is a multi-step process that is clearly delineated by TGA. nih.gov The analysis shows that the six moles of water of hydration are lost in distinct stages. researchgate.net The decomposition involves two primary dehydration stages, where water is evolved, followed by a final denitration stage at higher temperatures. nih.gov In this last stage, the anhydrous magnesium nitrate decomposes into magnesium oxide (MgO), releasing nitrogen dioxide (NO₂) and oxygen (O₂). nih.govlibretexts.org TGA curves provide quantitative data on the percentage of mass lost at each step, which corresponds to the loss of a specific number of water molecules and subsequently the nitrate groups. This analysis establishes the thermal stability limits of the hexahydrate, dihydrate, and anhydrous forms of magnesium nitrate. nih.gov
| Decomposition Stage | Description | Evolved Species | Resulting Product | Reference |
|---|---|---|---|---|
| First Dehydration | Initial loss of water of crystallization. | H₂O | Magnesium Nitrate Dihydrate | nih.gov |
| Second Dehydration | Loss of remaining water of crystallization. | H₂O | Anhydrous Magnesium Nitrate | nih.gov |
| Denitration | Decomposition of the anhydrous salt. | NO₂, O₂ | Magnesium Oxide (MgO) | nih.govresearchgate.net |
Simultaneous Thermal Analysis (STA) involves the concurrent application of TGA and DSC to the same sample, providing a direct correlation between mass change events and their energetic signatures. netzsch.comcnr.itcetco.com This is particularly useful for interpreting complex thermal events where multiple processes may occur in overlapping temperature ranges.
For magnesium nitrate hexahydrate, STA (TG/DSC) confirms that its thermal decomposition is a multistep endothermic reaction. nih.gov The TG/DSC profile shows that each mass loss step recorded by the TGA curve corresponds precisely to an endothermic peak on the DSC curve. researchgate.netresearchgate.net This linkage confirms that energy is absorbed during both the dehydration (loss of water) and the subsequent denitration (decomposition of nitrate) stages. nih.gov By coupling these techniques, researchers can unambiguously assign specific enthalpy changes to specific mass loss events, providing a comprehensive understanding of the decomposition mechanism. researchgate.netresearcher.life
Microscopic and Morphological Characterization at Multiple Scales
Scanning Electron Microscopy (SEM) is a technique that uses a focused beam of electrons to scan the surface of a sample, generating images with high resolution and depth of field. mdpi.com It is widely used to investigate the surface topography, particle size, and morphology of materials. mdpi.comnih.gov By detecting secondary or backscattered electrons, SEM provides detailed information about the three-dimensional shape and surface features of the sample. mdpi.com
In the study of magnesium nitrate hexahydrate, SEM is used to characterize the crystalline structure of the material. It can reveal the habit and morphology of the crystals, such as whether they are well-formed polyhedrons, platelets, or agglomerates. researchgate.netresearchgate.net This analysis is particularly valuable when the material is synthesized under different conditions or mixed with other substances, as SEM can show how these changes affect the particle size distribution and surface texture. acs.orgelectrochemsci.org For instance, SEM has been used to examine the microstructure of composites where magnesium nitrate hexahydrate is a primary component, providing insights into the dispersion and interaction between the different phases. electrochemsci.org
Transmission Electron Microscopy (TEM) for Nanostructure Details and Particle Size
Transmission Electron Microscopy (TEM) is a powerful technique for visualizing the nanostructure, morphology, and size distribution of materials derived from magnesium nitrate hexahydrate. It is frequently employed in the characterization of nanoparticles synthesized using magnesium nitrate hexahydrate as a precursor.
Studies utilizing magnesium nitrate hexahydrate for the synthesis of magnesium oxide (MgO) nanoparticles reveal detailed morphological information through TEM analysis. For instance, MgO nanoparticles synthesized via a green method showed uneven morphologies with particle sizes ranging from 10 to 40 nm. mdpi.com High-resolution TEM (HRTEM) confirmed the crystalline nature of these nanoparticles, which tended to form nanoagglomerates. mdpi.com Another study reported the synthesis of spherical MgO nanoparticles with an average size of 45 nm. researchgate.net Similarly, a controlled precipitation method yielded spherical MgO nanoparticles, though SEM and TEM imaging showed noticeable agglomeration due to high surface energy and van der Waals interactions. nanomedicine-rj.com
The shape of the resulting nanoparticles can also be determined with precision. Research on MgO nanopowder synthesized by thermal plasma from magnesium nitrate hexahydrate has shown varied morphologies, including spherical and hexagonal shapes. researchgate.netcurtin.edu.au In some preparations, the particles are distributed in a range of 70–150 nm with an average size of 120 nm. nih.gov The tendency for these nanoparticles to agglomerate is a recurring observation in TEM studies. mdpi.comnanomedicine-rj.com
Table 1: TEM-Derived Particle Size and Morphology of Nanoparticles Synthesized from Magnesium Nitrate Hexahydrate
| Precursor | Synthesized Material | Observed Morphology | Average Particle Size | Reference |
|---|---|---|---|---|
| Magnesium Nitrate Hexahydrate | MgO Nanoparticles | Uneven, Agglomerated | 10 - 40 nm | mdpi.com |
| Magnesium Nitrate Hexahydrate | MgO Nanoparticles | Spherical | ~45 nm | researchgate.net |
| Magnesium Nitrate Hexahydrate | Nanocomposite | Not Specified | 120 nm (range 70-150 nm) | nih.gov |
| Magnesium Nitrate Hexahydrate | MgO Nanoparticles | Spherical, Agglomerated | Not specified | nanomedicine-rj.com |
Atomic Force Microscopy (AFM) for Surface Roughness and Interfacial Phenomena
Atomic Force Microscopy (AFM) provides nanoscale topographical information, making it an essential tool for quantifying the surface roughness and investigating interfacial phenomena of materials involving magnesium nitrate hexahydrate.
AFM has been used to characterize the surface of layered double hydroxides (LDHs) synthesized with magnesium nitrate hexahydrate. In one such study, the surface roughness (Ra) for LDH particles was estimated to be approximately 37 nm. nih.gov The analysis showed that reaction time and loading ratio could significantly affect the surface roughness, with Ra increasing to 105 nm under specific conditions. nih.gov
The technique is also applied to study MgO particles prepared from magnesium nitrate hexahydrate. The surface topography and roughness of MgO particles were determined by AFM, revealing that the choice of precipitating agent and calcination temperature influences the surface characteristics. acs.org It was observed that roughness, quantified by the root-mean-square (RMS) value, generally decreases with an increase in calcination temperature. acs.org Furthermore, AFM has been utilized to characterize the surface morphology of thin films, confirming uniform deposition and the absence of cracks or fissures. mdpi.com The dehydration of magnesium nitrate hexahydrate itself can lead to increased surface roughness, a phenomenon that can be investigated with AFM. ucl.ac.uk
Table 2: AFM Surface Roughness Data for Materials Derived from Magnesium Nitrate Hexahydrate
| Material | Synthesis Component | Roughness Parameter | Value | Reference |
|---|---|---|---|---|
| Layered Double Hydroxide (B78521) (LDH) | Magnesium Nitrate Hexahydrate | Ra | ~37 nm | nih.gov |
| Layered Double Hydroxide (LDH) | Magnesium Nitrate Hexahydrate | Ra (modified) | 105 nm | nih.gov |
| Magnesium Doped Hydroxyapatite (B223615) | Magnesium Nitrate Hexahydrate | Not specified | Uniformly deposited layer | mdpi.com |
Solution-State and Dispersal Characterization
Dynamic Light Scattering (DLS) for Hydrated Particle Size Distribution
Dynamic Light Scattering (DLS) is a non-invasive technique used to measure the hydrodynamic size distribution of particles in a solution or suspension. For systems involving magnesium nitrate hexahydrate, DLS is particularly useful for characterizing the size of nanoparticles and nanocomposites in their hydrated state.
In the analysis of nanocomposites synthesized using magnesium nitrate hexahydrate, DLS determined a hydrodynamic size distribution in the range of 50 nm to 600 nm, with a mean particle size of 142 nm for one composite and 220 nm for another. nih.gov The larger hydrodynamic size compared to TEM results is often attributed to the agglomeration of nanoparticles in aqueous solutions. nih.gov
DLS is also used to assess the quality and stability of nanoparticle suspensions. For MgO nanoparticles, DLS analysis yielded an average particle size of 215.2 nm with a low polydispersity index (PDI) of 0.089, indicating a uniform and narrow size distribution. nanomedicine-rj.com The zeta potential, another parameter often measured alongside DLS, was -15.48 mV, suggesting reasonable colloidal stability. nanomedicine-rj.com In another study, a catalyst synthesized from magnesium nitrate hexahydrate showed a particle size distribution between 10 and 100 nm, with a mean particle size (Z-average) of approximately 45 nm and a low PDI, indicating uniformity. asianpubs.org
Table 3: DLS Data for Nanoparticles Synthesized with Magnesium Nitrate Hexahydrate
| Material | Average Hydrodynamic Size | Polydispersity Index (PDI) | Zeta Potential (mV) | Reference |
|---|---|---|---|---|
| Nanocomposite-A | 142 nm (range 50-600 nm) | Not Specified | Not Specified | nih.gov |
| Nanocomposite-B | 220 nm (range 150-600 nm) | Not Specified | Not Specified | nih.gov |
| MgO Nanoparticles | 215.2 nm | 0.089 | -15.48 | nanomedicine-rj.com |
| CFMO Catalyst | ~45 nm (range 10-100 nm) | Low | Not Specified | asianpubs.org |
Rheological Studies of Magnesium Nitrate Hexahydrate Aqueous Solutions
Rheological studies investigate the flow and deformation of matter, providing crucial information on properties like viscosity. The viscosity of aqueous magnesium nitrate solutions has been measured as a function of both concentration and temperature.
Systematic studies have shown that the viscosity of aqueous Mg(NO3)2 solutions increases with concentration and decreases with temperature. cdnsciencepub.comresearchgate.netacs.orgcore.ac.uk For example, at 298.15 K (25°C), the viscosity increases significantly from that of pure water as the molality of the magnesium nitrate solution rises. acs.orgcore.ac.uk The temperature dependence of viscosity for these solutions can be described by the Vogel-Tammann-Fulcher (VTF) equation. cdnsciencepub.comresearchgate.net
These rheological properties are critical in various applications. For instance, magnesium nitrate is used as a viscosity adjuster in industries. In the context of phase change materials (PCMs), magnesium nitrate hexahydrate melts have a low viscosity (e.g., 0.18 mPa·s at 95°C), which necessitates shape stabilization for practical use. rsc.org Rheological studies of composites and gels containing magnesium nitrate hexahydrate are therefore essential to understand their mechanical stability and performance. rsc.orgnih.gov
Table 4: Viscosity of Aqueous Magnesium Nitrate Solutions at Various Concentrations (T = 298.15 K)
| Molality (mol·kg⁻¹) | Viscosity (mPa·s) | Reference |
|---|---|---|
| 0.2536 | 1.054 | acs.org |
| 0.5165 | 1.214 | acs.org |
| 1.0183 | 1.559 | acs.org |
| 2.0519 | 2.610 | acs.org |
| 3.1652 | 4.908 | acs.org |
| 4.0203 | 8.16 | acs.org |
| 4.5516 | 11.59 | acs.org |
Note: Data extracted from a study by Begum and Hefter (2015). acs.org
Fundamental Investigations into the Chemical Behavior and Structure of Magnesium Nitrate Hexahydrate
Detailed Analysis of Ion Hydration and Association in Aqueous Media
The behavior of magnesium nitrate (B79036) in aqueous solutions is characterized by complex interactions between the magnesium and nitrate ions and the surrounding water molecules. These interactions govern the formation of various hydrated species and ion pairs, which in turn influence the physicochemical properties of the solution.
Formation of Solvent-Shared Ion Pairs (SIPs) and Contact Ion Pairs (CIPs)
In aqueous solutions of magnesium nitrate, the constituent ions, Mg²⁺ and NO₃⁻, exist in various states of association. At lower concentrations, solvent-shared ion pairs (SIPs) and freely hydrated ions are the predominant species. researchgate.net In a SIP, one or more water molecules are interposed between the cation and the anion, maintaining a degree of separation. This is consistent with the structure observed in the solid hexahydrate crystal, where the magnesium ion exists as a distinct hexahydrated cation, [Mg(H₂O)₆]²⁺, which then forms a solvent-shared ion pair with the nitrate anions. rsc.org
As the concentration of the solution increases, there is a progressive shift towards the formation of contact ion pairs (CIPs). researchgate.net In a CIP, the magnesium and nitrate ions are in direct contact, with no intervening water molecules. This transition from SIPs to CIPs is a key feature of the solution's structural evolution with increasing solute content. researchgate.net Studies have shown that at concentrations above approximately 2.3 mol·kg⁻¹, the relative amount of contact ion pairs increases sharply. pku.edu.cnresearchgate.net At very high concentrations, these ion pairs can further associate to form more complex entities, such as triple-ion clusters and even chain-like or linear ion clusters. rsc.orgresearchgate.net
The formation of CIPs involves the displacement of a water molecule from the primary hydration shell of the highly stable [Mg(H₂O)₆]²⁺ complex, a process that is energetically demanding. rsc.org The nitrate ion typically acts as a monodentate ligand in these contact ion pairs. researchgate.net
Interactive Data Table: Ion Pair Species in Aqueous Magnesium Nitrate Solution
| Concentration Range | Predominant Species |
| Dilute (< 2.3 mol·kg⁻¹) | Freely hydrated ions, Solvent-Shared Ion Pairs (SIPs) |
| Concentrated (> 2.3 mol·kg⁻¹) | Contact Ion Pairs (CIPs), Triple-ion clusters |
| Very Concentrated | Complex chain or linear ion clusters |
Hydration Layer Structure and Coordination Geometry of Magnesium Ions
The magnesium ion (Mg²⁺) in aqueous solution is characterized by a well-defined and stable primary hydration shell. In dilute solutions, the magnesium ion exists as a hexahydrated octahedral complex, [Mg(H₂O)₆]²⁺. rsc.org The coordination number of six is maintained across a wide range of concentrations. researchgate.net The Mg²⁺–O(W) hydration distance, representing the bond length between the magnesium ion and the oxygen atom of a coordinated water molecule, remains constant at approximately 2.10 Å, irrespective of the solution's concentration. rsc.org
The nitrate ion (NO₃⁻) also possesses a hydration structure, though it is less rigidly defined than that of the magnesium ion. The hydration of the nitrate ion can be described by two distinct modes: a nearest-neighbor hydration shell with a hydration distance of less than 3.9 Å, and a next-nearest-neighbor hydration shell at a distance of 3.9 to 4.3 Å. rsc.orgresearchgate.net
In the formation of a contact ion pair, a nitrate ion directly coordinates with the magnesium ion. This results in a monodentate complex, [Mg(H₂O)₅NO₃]⁺. rsc.org The bond distances in this CIP have been determined to be approximately 2.1 Å for the Mg–O(N) bond and 3.2 Å for the Mg–N distance. rsc.org
Interactive Data Table: Hydration and Ion Pair Structural Parameters
| Parameter | Value (Å) | Description |
| Mg²⁺–O(W) distance | 2.10 | Distance between Mg²⁺ and oxygen of a water molecule in the first hydration shell. |
| Mg–O(N) distance in CIP | ~2.1 | Distance between Mg²⁺ and a coordinated oxygen atom of the nitrate ion in a contact ion pair. |
| Mg–N distance in CIP | ~3.2 | Distance between Mg²⁺ and the nitrogen atom of the nitrate ion in a contact ion pair. |
| NO₃⁻ nearest neighbor hydration | < 3.9 | Distance of the first hydration shell around the nitrate ion. |
| NO₃⁻ next-nearest neighbor hydration | 3.9 - 4.3 | Distance of the second hydration shell around the nitrate ion. |
Influence of Concentration on Ion Association and Solution Structure
The concentration of magnesium nitrate in an aqueous solution has a profound impact on the nature and extent of ion association. In dilute solutions, the ions are sufficiently far apart that they exist primarily as individual hydrated ions or as solvent-shared ion pairs. As the concentration increases, the equilibrium shifts towards the formation of contact ion pairs. researchgate.net This transition is driven by the reduced availability of water molecules to fully hydrate (B1144303) the ions.
Spectroscopic studies have indicated that contact ion pairs and solvent-separated ion pairs are present in magnesium nitrate solutions within a concentration range of 0.23–4.86 mol·kg⁻¹. pku.edu.cnresearchgate.net Below a concentration of 2.3 mol·kg⁻¹, the relative amounts of all types of ion pairs increase with concentration. pku.edu.cnresearchgate.net However, above this threshold, the proportion of contact ion pairs increases significantly, while the concentration of solvent-separated ion pairs may either decrease or increase at a slower rate. pku.edu.cnresearchgate.net
At even higher concentrations, the association becomes more complex, leading to the formation of larger aggregates, including triple-ion clusters and chain-like structures. rsc.orgresearchgate.net This progressive association with increasing concentration fundamentally alters the microscopic structure of the solution.
Crystal Engineering and Supramolecular Interactions in Solid State
The solid-state structure of magnesium nitrate hexahydrate is a result of intricate crystal engineering principles, where supramolecular interactions, particularly hydrogen bonding, play a crucial role in defining the crystal lattice.
Hydrogen Bonding Networks within the Hexahydrate Structure
The crystal structure of magnesium nitrate hexahydrate is built upon the interaction between the hexahydrated magnesium cation, [Mg(H₂O)₆]²⁺, and the nitrate anions, NO₃⁻. The six water molecules coordinated to the magnesium ion in an octahedral geometry are pivotal in establishing an extensive three-dimensional hydrogen bonding network.
Polymorphism and Phase Transformations of Magnesium nitrate Hexahydrate
Magnesium nitrate hexahydrate is known to exhibit polymorphism, meaning it can exist in more than one crystalline form. The stable form at room temperature crystallizes in the monoclinic system. acs.org
Calorimetric studies have revealed the occurrence of a solid-solid phase transformation at 72.5 ± 0.9 °C, with an associated enthalpy of transition of 3.1 ± 0.2 kJ mol⁻¹. scispace.com Another endothermic event, also attributed to a polymorphic transformation, has been observed at 73.2 °C. acs.org These phase transitions represent changes in the crystal packing and/or the conformation of the constituent ions and water molecules. The kinetics of this solid-solid phase transformation have been described by an autocatalytical model. scispace.com The melting point of the hexahydrate is approximately 89.7 ± 0.4 °C, with an enthalpy of fusion of 40.8 ± 0.5 kJ mol⁻¹. scispace.com
The existence of different polymorphs and the occurrence of phase transformations are critical considerations in the application of magnesium nitrate hexahydrate, particularly in areas such as phase change materials for thermal energy storage. scispace.comfigshare.comresearchgate.netcip.com.cn
Interactive Data Table: Thermal Properties and Phase Transitions of Magnesium Nitrate Hexahydrate
| Property | Value |
| Crystal System (room temp.) | Monoclinic |
| Solid-Solid Phase Transition Temperature | 72.5 ± 0.9 °C |
| Enthalpy of Solid-Solid Transition | 3.1 ± 0.2 kJ mol⁻¹ |
| Polymorphic Transformation Temperature | 73.2 °C |
| Melting Point | 89.7 ± 0.4 °C |
| Enthalpy of Fusion | 40.8 ± 0.5 kJ mol⁻¹ |
Theoretical and Computational Chemistry Approaches to Magnesium Nitrate Hexahydrate Systems
Theoretical and computational chemistry provide powerful tools for investigating the molecular-level properties and behaviors of magnesium nitrate hexahydrate. These methods offer insights that complement experimental findings, allowing for a detailed understanding of its electronic structure, solution dynamics, and crystalline forces.
Density Functional Theory (DFT) for Electronic Structure and Bonding Analysis
Density Functional Theory (DFT) is a computational quantum mechanical modeling method used to investigate the electronic structure of many-body systems. In the context of magnesium nitrate hexahydrate, DFT has been employed to elucidate the geometric and electronic properties of the hydrated magnesium ion, the nitrate ion, and their interactions in both aqueous solutions and the crystalline state.
Studies on aqueous solutions of magnesium nitrate have utilized DFT to explore the structure of hydrated ion clusters. For instance, calculations have been performed using the ωB97XD method with a def2-TZVP basis set to optimize the geometry of [Mg²⁺(H₂O)ₙ] and associated ion-pair clusters. rsc.orgrsc.org These calculations reveal that in the hexahydrate, the magnesium ion exists as the complex cation [Mg(H₂O)₆]²⁺, where six water molecules are directly coordinated to the central magnesium ion in an octahedral geometry. rsc.org The nitrate ions are not in direct contact with the magnesium ion in the crystalline hexahydrate, forming a solvent-shared ion pair. rsc.org
DFT calculations have also provided detailed information on the bond lengths within the crystal structure. The Mg-O bond distances in the hydrated cation typically range from 2.07 to 2.14 Å. materialsproject.org Within the nitrate anion (NO₃⁻), the N-O bond lengths are approximately 1.25 to 1.26 Å, consistent with a trigonal planar geometry for the N⁵⁺ ion. materialsproject.org Computational ¹H-NMR studies, combining periodic DFT calculations with the Gauge-Including Projector Augmented Wave (GIPAW) method, have successfully correlated the computed chemical shielding tensor with experimental chemical shifts for crystalline magnesium nitrate hexahydrate, further validating the accuracy of DFT in describing the local electronic environment. mdpi.com
Research has also focused on the nature of ion pairing in concentrated solutions. DFT calculations help to model different structural configurations, such as contact ion pairs (CIPs), where the nitrate ion directly coordinates with the magnesium ion by displacing water molecules from its primary hydration shell. rsc.org These theoretical models are crucial for interpreting experimental data and understanding how solution concentration affects the molecular structure. rsc.orgrsc.org
Table 1: Selected Interatomic Distances in Magnesium Nitrate Systems from DFT Calculations
| Bond/Interaction | System | Typical Distance (Å) |
| Mg-O (Water) | [Mg(H₂O)₆]²⁺ complex | 2.07 - 2.14 |
| N-O | NO₃⁻ anion | 1.25 - 1.26 |
| Mg-O (Nitrate) | Contact Ion Pair (in solution) | ~2.1 |
| Mg-N (Nitrate) | Contact Ion Pair (in solution) | ~3.2 |
Ab Initio Molecular Dynamics (AIMD) Simulations for Solution Dynamics and Ion Transport
Ab Initio Molecular Dynamics (AIMD) is a simulation technique that computes the forces acting on atoms from electronic structure calculations, typically DFT, at each time step. This method provides a first-principles look at the dynamic behavior of systems without the need for empirical potentials.
AIMD simulations, often performed with software packages like CP2K, have been instrumental in studying the behavior of magnesium nitrate in aqueous solutions. rsc.org These simulations show that at lower concentrations, the system consists of free [Mg(H₂O)₆]²⁺ octahedra and hydrated nitrate ions. rsc.orgrsc.org As the concentration increases, the simulations reveal a breakdown of this structure, with nitrate ions beginning to replace water molecules in the first hydration shell of the magnesium ion. rsc.org This leads to the formation of contact ion pairs and larger ionic clusters. rsc.org
The dynamics of ion transport are a key property that can be investigated with AIMD. By tracking the positions of ions over time, the mean-squared displacement (MSD) can be calculated. The self-diffusion coefficient (D) of an ion is directly proportional to the slope of its MSD curve over time. This allows for the theoretical prediction of how readily magnesium and nitrate ions move through the solution, providing insights into properties like ionic conductivity. mdpi.com While specific diffusion coefficients for magnesium nitrate hexahydrate systems are not detailed in the provided search results, the methodology is well-established for various ionic solutions. mdpi.com AIMD simulations have shown that the transport of ions is intricately linked to the stability of their hydration shells and the dynamics of water exchange. mdpi.comacs.org
Molecular Mechanics and Force Field Development for Magnesium Nitrate Hexahydrate Systems
Molecular mechanics (MM) simulations offer a computationally less expensive alternative to quantum mechanical methods for studying large systems over long timescales. The accuracy of MM simulations is critically dependent on the quality of the force field, which is a set of parameters and potential energy functions that describe the interactions between atoms.
Developing accurate force fields for divalent cations like Mg²⁺ is notoriously challenging due to their strong polarization effects. Standard 12-6 Lennard-Jones potentials often fail to simultaneously reproduce key experimental properties such as the solvation free energy and the ion-water distances in the first hydration shell. nih.govnih.gov
To address these shortcomings, significant efforts have been made to develop more sophisticated force fields for magnesium. The "microMg" and "nanoMg" force fields are examples of recently developed parameter sets optimized for various water models, including TIP3P. nih.govnih.govgithub.com These force fields are designed to accurately reproduce a wide range of properties, including:
Solvation free energy
Radius and coordination number of the first hydration shell
Activity coefficient derivatives
Water exchange rates nih.govmpg.de
While these force fields were primarily developed for biomolecular simulations involving Mg²⁺, the parameters for the magnesium ion and its interaction with water are directly applicable to simulations of magnesium nitrate solutions. nih.gov For a complete force field for magnesium nitrate hexahydrate, these Mg²⁺ parameters must be combined with parameters for the nitrate anion and appropriate mixing rules (e.g., Lorentz-Berthelot) to describe the interactions between all components of the system. github.comrptu.de The development of such comprehensive and accurate force fields is essential for reliable simulations of the crystallization, dissolution, and solution properties of magnesium nitrate hexahydrate.
Table 2: Key Properties Targeted in Modern Mg²⁺ Force Field Development
| Property | Description | Importance |
| Solvation Free Energy | The free energy change when an ion is transferred from a vacuum to a solvent. | Fundamental thermodynamic property of solvation. |
| First Hydration Shell Radius | The average distance from the central ion to the oxygen atoms of the coordinated water molecules. | Defines the local structure around the ion. |
| Coordination Number | The number of water molecules in the first hydration shell. | Characterizes the primary solvation structure. |
| Water Exchange Rate | The rate at which water molecules in the first hydration shell exchange with those in the bulk solvent. | Crucial for understanding reaction kinetics and ion transport. |
| Activity Coefficient | A measure of the deviation of a solution's behavior from ideality. | Important for modeling concentrated solutions. |
Studies on London Dispersion Forces in Crystalline Systems
London dispersion forces are the weakest type of intermolecular force, arising from temporary fluctuations in electron density that create instantaneous dipoles. While often considered significant in molecular crystals, their role in ionic solids is less pronounced.
The importance of London dispersion forces in crystalline magnesium nitrate hexahydrate has been specifically investigated using a combination of terahertz spectroscopy and solid-state DFT modeling. researchgate.net In these studies, the DFT simulations were enhanced with semi-empirical corrections to account for dispersion forces. researchgate.net
The research concluded that these dispersion corrections are of negligible importance in the magnesium nitrate hexahydrate crystal. researchgate.net The comparison between simulated and experimental crystal structures showed that the magnitude of the required London force correction was less than 10% of that needed for organic molecular crystals of similar size. researchgate.net This indicates that while London dispersion forces are present, the crystal structure and dynamics of magnesium nitrate hexahydrate are overwhelmingly dominated by stronger electrostatic forces (ion-ion, ion-dipole, and hydrogen bonding). researchgate.net
Applications of Magnesium Nitrate Hexahydrate in Advanced Research Areas
Phase Change Materials (PCMs) for Thermal Energy Management Research
Magnesium nitrate (B79036) hexahydrate is a prominent inorganic salt hydrate (B1144303) phase change material (PCM) utilized in thermal energy storage systems. Its appeal stems from a suitable phase change temperature of approximately 89°C, high latent heat of fusion, non-combustibility, and cost-effectiveness. Research in this area is focused on overcoming its inherent limitations, such as supercooling and low thermal conductivity, to enhance its performance in practical applications like solar energy storage and waste heat recovery.
To improve the thermophysical properties and stability of magnesium nitrate hexahydrate for thermal energy storage, researchers have focused on the development of composite materials. These composites typically involve incorporating various additives into the magnesium nitrate hexahydrate matrix.
One approach involves the creation of eutectic mixtures. For instance, a eutectic salt of magnesium nitrate hexahydrate and lithium nitrate has been prepared, exhibiting a phase transition temperature of 72.46°C and a latent heat of 193.7 kJ/kg. X-ray diffraction analysis confirmed the absence of any new chemical compounds, indicating a stable physical mixture. cip.com.cn
Another strategy is the development of shape-stabilized composite PCMs. In one study, hydrophilic expanded graphite (B72142) (HEG) was used as a porous matrix to encapsulate magnesium nitrate hexahydrate. The resulting composite, prepared by physical mixing, demonstrated a melting point of 89.05°C and a latent heat of 137.28 J/g. researchgate.net Similarly, nano-enhanced phase change materials have been formulated by adding various nano-additives to improve thermal conductivity, latent heat, and nucleation properties. researchgate.net
The characterization of these composites is crucial to understanding their performance. Techniques such as Differential Scanning Calorimetry (DSC) are used to determine the phase change temperature and latent heat, while X-ray Diffraction (XRD) is employed to analyze the crystalloid phase and chemical compatibility of the components. cip.com.cnresearchgate.net Scanning Electron Microscopy (SEM) provides insights into the micromorphology of the composites. researchgate.net
The following table summarizes the properties of some developed magnesium nitrate hexahydrate-based composite PCMs:
| Composite Material | Melting Point (°C) | Latent Heat (J/g) | Key Findings |
| Magnesium nitrate hexahydrate-lithium nitrate eutectic | 72.46 | 193.7 | Stable eutectic with no new chemical compound formation. cip.com.cn |
| Hydrophilic expanded graphite-magnesium nitrate hexahydrate | 89.05 | 137.28 | HEG acts as a shape-stabilizing matrix. researchgate.net |
Supercooling, the phenomenon where a material cools below its freezing point without solidifying, is a significant challenge for the practical application of magnesium nitrate hexahydrate as a PCM. researchgate.netmdpi.com To address this, various strategies have been investigated, primarily involving the addition of nucleating agents.
Research has shown that certain additives can effectively reduce the degree of supercooling. For example, the addition of 0.1 wt% calcium hydroxide (B78521) has been found to reduce the supercooling degree of magnesium nitrate hexahydrate to 0°C. emerald.com Another study demonstrated that magnesium hydroxide is a highly effective nucleating agent, capable of reducing the supercooling of pure magnesium nitrate hexahydrate by approximately 90%. mdpi.com
Isomorphic additives, which have a similar crystal structure to the PCM, are also effective. Freezing experiments have indicated that the addition of 0.5 wt% of a sulfate (B86663) hydrate can significantly inhibit the supercooling of pure magnesium nitrate hexahydrate. mdpi.com Other potential nucleating agents that have been identified include barium oxide, metal nanoparticles, graphite nanoparticles, nano-silica molecules, and borax. researchgate.net
The table below presents a summary of different nucleating agents and their impact on the supercooling of magnesium nitrate hexahydrate:
| Nucleating Agent | Concentration | Effect on Supercooling |
| Calcium Hydroxide | 0.1 wt% | Reduced to 0°C. emerald.com |
| Magnesium Hydroxide | 0.5 to 2% | Reduced by approximately 90%. mdpi.com |
| Sulfate Hydrate | 0.5 wt% | Significantly inhibited supercooling. mdpi.com |
The inherently low thermal conductivity of magnesium nitrate hexahydrate hinders its heat storage and release rates, limiting its efficiency in thermal energy management systems. researchgate.net To overcome this limitation, various thermally conductive additives have been incorporated into the PCM matrix.
Carbon-based materials are widely studied for this purpose due to their excellent thermal properties. The addition of expanded graphite (EG) has been shown to significantly improve thermal conductivity. For instance, a composite of magnesium chloride hexahydrate and 7.5% EG exhibited a thermal conductivity of 2.825 W/(m·K), which is about 4.66 times that of the pure salt hydrate. emerald.com In another study, a hydrophilic EG/magnesium nitrate hexahydrate composite showed a thermal conductivity 5.17 times higher than that of pure magnesium nitrate hexahydrate. emerald.com
Other carbon allotropes like nano-graphite (NG), carbon nanotubes (CNTs), and graphene have also been investigated. Composites prepared with NG generally show higher latent heat, while those with CNTs exhibit a shorter phase change time. researchgate.net The addition of 5% graphene to magnesium nitrate hexahydrate was found to increase its thermal conductivity by 191.18%. mdpi.com
Metal oxide nanoparticles have also been explored as thermal conductivity enhancers. The following table summarizes the enhancement of thermal conductivity in magnesium nitrate hexahydrate-based composites with different additives:
| Additive | Concentration | Thermal Conductivity Enhancement |
| Expanded Graphite (EG) | - | 7.7 times higher than pristine PCM. researchgate.net |
| Graphene | 5% | Increased by 191.18%. mdpi.com |
| Carbon Spheres | 0.5 wt% | Increased by 100%. mdpi.com |
| Nano-Graphite (NG) | - | Gradual increase with content. researchgate.net |
In one experimental study, a compact phase change thermal storage device was designed for building heating applications. mdpi.comresearchgate.net The device consisted of coils for water flow embedded within the magnesium nitrate hexahydrate-based PCM. mdpi.comresearchgate.net A testing system was established to measure key parameters such as the temperature field of the PCM, water inlet and outlet temperatures, and heat charging and discharging rates. researchgate.net The results demonstrated that the PCM has a rapid response within an operating temperature range of 20–99°C. mdpi.comresearchgate.net The latent heat was measured to be 151.3 J/g at a melting point of 91.8°C, and the heat storage density was approximately 420 MJ/m³. mdpi.comresearchgate.net Importantly, after 800 operational cycles, the thermal performance degradation was only about 1.8%, indicating good stability. mdpi.com
These studies provide valuable data on the real-world performance of magnesium nitrate hexahydrate PCMs and help in the design and optimization of thermal energy storage systems for various applications.
Catalysis and Catalytic Support Systems
Magnesium nitrate hexahydrate serves as a crucial precursor in the synthesis of magnesium oxide (MgO) and other metal oxide catalysts. The properties of the final catalytic material, such as particle size, surface area, and morphology, can be controlled by the synthesis method and conditions, with the choice of precursor playing a significant role.
Various methods have been employed to synthesize magnesium oxide nanoparticles and composite catalysts using magnesium nitrate hexahydrate as the starting material. These methods are chosen based on the desired characteristics of the final product.
Co-precipitation Method: This is a widely used technique due to its simplicity, high yield, and low cost. auspublishers.com.au In this method, a precipitating agent, such as sodium hydroxide (NaOH) or ammonium (B1175870) hydroxide (NH₄OH), is added to an aqueous solution of magnesium nitrate hexahydrate. auspublishers.com.aumdpi.com This results in the precipitation of magnesium hydroxide (Mg(OH)₂), which is then filtered, washed, and calcined at a specific temperature (e.g., 500°C) to obtain MgO nanoparticles. auspublishers.com.auauspublishers.com.au The molar ratio of the reactants and the calcination temperature are critical parameters that influence the properties of the resulting nanoparticles. auspublishers.com.au
Sol-Gel Method: The sol-gel process is another common route for synthesizing MgO nanoparticles. It involves the formation of a sol (a colloidal suspension of solid particles in a liquid) which then undergoes a transition to a gel (a solid network in a liquid). In a typical synthesis, magnesium nitrate hexahydrate is dissolved in deionized water, and a base like NaOH is added to form a magnesium hydroxide precipitate. nih.gov The resulting gel is then aged, washed, and calcined to produce MgO nanoparticles. nih.gov
Hydrothermal Method: This technique involves carrying out the synthesis in a sealed vessel, known as an autoclave, at elevated temperatures and pressures. Magnesium nitrate hexahydrate and a precipitating agent are mixed in an aqueous solution, which is then heated in the autoclave. nih.gov This method allows for good control over the crystallinity and morphology of the resulting MgO nanoparticles.
Microwave Synthesis Method: This method utilizes microwave irradiation to accelerate the synthesis process. A solution of magnesium nitrate hexahydrate is mixed with a precipitating agent, and the resulting suspension is subjected to microwave irradiation. nih.gov This is followed by washing, centrifugation, and calcination to obtain the final MgO nanoparticles. nih.gov
Thermal Plasma Synthesis: In this high-temperature method, magnesium nitrate hexahydrate is introduced into a thermal plasma torch. The high temperatures in the plasma lead to the decomposition of the precursor and the formation of MgO nanopowder. researchgate.net This method can produce high-purity MgO with a periclase structure. researchgate.net
Synthesis of Composite Catalysts: Magnesium nitrate hexahydrate is also used as a precursor for the synthesis of composite catalysts. For example, MgO-CuO nanocomposite particles have been synthesized by mixing solutions of magnesium nitrate hexahydrate and copper (II) nitrate trihydrate, followed by gelation, drying, and calcination. researcher.life Additionally, MgO-zeolite catalysts have been prepared by treating zeolites with a magnesium nitrate hexahydrate salt solution to generate active magnesium oxide on the zeolite support. researchgate.net
The following table provides a summary of different synthesis methods for MgO from magnesium nitrate hexahydrate:
| Synthesis Method | Precipitating Agent/Conditions | Key Features |
| Co-precipitation | Sodium Hydroxide (NaOH) or Ammonium Hydroxide (NH₄OH) | High yield, low cost, easy control of particle size. auspublishers.com.aumdpi.com |
| Sol-Gel | Sodium Hydroxide (NaOH) | Formation of a gel intermediate. nih.gov |
| Hydrothermal | Sodium Hydroxide (NaOH), elevated temperature and pressure in an autoclave | Good control over crystallinity and morphology. mdpi.comnih.gov |
| Microwave Synthesis | Sodium Hydroxide (NaOH), microwave irradiation | Rapid synthesis process. nih.gov |
| Thermal Plasma | High-temperature plasma | Produces high-purity MgO nanopowder. researchgate.net |
Role in Heterogeneous Catalysis for Organic Reactions and Industrial Processes
Magnesium nitrate hexahydrate serves as a crucial precursor and active component in the synthesis of heterogeneous catalysts utilized in a variety of organic reactions and industrial processes. Its primary role often involves its thermal decomposition to produce magnesium oxide (MgO), a highly effective basic catalyst and catalyst support. The properties of the resulting MgO, such as surface area and basicity, are influenced by the decomposition conditions of the magnesium nitrate hexahydrate precursor.
Magnesium oxide derived from magnesium nitrate hexahydrate is employed in numerous catalytic applications. For instance, MgO-based catalysts are used for the isomerization of oleic acid to iso-oleic acid, a key precursor for bio-lubricants researchgate.net. In these applications, magnesium nitrate hexahydrate is used to treat zeolites, generating active magnesium oxide-zeolite catalysts researchgate.net. The compound itself is also directly listed as a catalyst for producing petrochemicals and other magnesium salts honrel.comspectrumchemical.com.
In industrial settings, magnesium nitrate hexahydrate is used in the production of various chemicals, where it can act as a catalyst due to its ability to readily release ammonia (B1221849) trademarknitrogen.com. Furthermore, magnesium-containing catalysts, such as magnesium ferrite (B1171679) (MgFe₂O₄), which can be synthesized using magnesium nitrate as a precursor, have demonstrated good activity in the hydroxylation of phenol (B47542) to produce benzenediol alfachemic.com. The mechanism involves the generation of hydroxyl radicals from hydrogen peroxide, which then react with phenol alfachemic.com. Other magnesium compounds, like Mg(ClO₄)₂ and MgSO₄, also show catalytic performance in reactions such as the Hantzsch reaction to synthesize hexahydroquinoline compounds alfachemic.com.
Investigation of Active Sites and Reaction Mechanisms on Magnesium-Based Catalysts
Research into magnesium-based catalysts, often prepared from precursors like magnesium nitrate hexahydrate, focuses on understanding the nature of their active sites and the mechanisms through which they facilitate chemical transformations. The catalytic activity is frequently attributed to the Lewis acidic nature of the Mg²⁺ ion or the basic properties of magnesium oxide.
In many enzymatic reactions, the Mg²⁺ ion is an essential cofactor that plays a critical role in the structural organization of the active site. For example, in adenylate kinase, Mg²⁺ induces a conformational rearrangement of substrates like ATP, optimizing the geometry for phosphoryl transfer nih.gov. It functions as a strong Lewis acid, activating the electrophilicity of the accepting phosphate (B84403) group and priming the reaction angle for the nucleophilic attack nih.gov. Similarly, in MST enzymes, the magnesium ion can seal the active site, preventing the egress of substrates and products until catalysis is complete, indicating an ordered association and dissociation mechanism nih.gov.
In heterogeneous catalysis, the active sites on catalysts derived from magnesium nitrate (e.g., MgO) are typically basic sites (O²⁻ anions) and Lewis acid sites (Mg²⁺ cations). For instance, in the hydroboration of pyridines catalyzed by magnesium-hydrogen species, the active catalytic species is a magnesium hydride complex frontiersin.org. The reaction mechanism involves the coordination of pyridine (B92270) to the magnesium atom, followed by the insertion of the C=N double bond into the Mg-H bond frontiersin.org.
Kinetic and mechanistic studies on magnesium catalysts for reactions like amine-borane dehydrocoupling reveal that the reaction can be first order in both the catalyst and the substrate. The proposed mechanism often involves the deprotonation of the substrate by a basic group on the catalyst, followed by intermediate steps leading to product formation and regeneration of the active catalyst researchgate.net. The bidentate nature of ligands in some magnesium complexes is crucial for the high turnover number, allowing for reversible deprotonation and stabilization of the catalyst's resting state researchgate.net.
Environmental Science and Remediation Research
Use in Advanced Adsorption Systems for Pollutant Removal
Magnesium nitrate hexahydrate is a key reagent in the synthesis of advanced adsorbent materials designed for the removal of environmental pollutants. It is frequently used to prepare magnesium-based composites and layered double hydroxides (LDHs) that exhibit high adsorption capacities for a range of contaminants.
One significant application is in the creation of magnesium-modified biochars. These materials have shown significantly enhanced adsorption capacity for pollutants like nitrate compared to unmodified biochars. For example, magnesium-modified biochar produced from water hyacinth feedstock demonstrated a nitrate adsorption capacity of 19.1 mg g⁻¹ soka.ac.jp. The modification process involves soaking the biomass in a magnesium salt solution (such as one made from magnesium nitrate hexahydrate, although the study used MgCl₂) before pyrolysis, which results in the formation of nano-composite biochars with excellent adsorption properties soka.ac.jp.
Magnesium nitrate hexahydrate is also instrumental in synthesizing Mg-Al layered double hydroxide functionalized nanocomposites. These materials have been successfully used for the micro solid-phase extraction of parabens from environmental and biological samples . Furthermore, it contributes to the formation of metallogels capable of sequestering pollutants like iodine . The adsorption mechanisms in these advanced materials can include electrostatic attraction, hydrogen bonding, ion exchange, and pore-filling forces acs.org. The development of such adsorbents addresses the growing need for efficient removal of heavy metals, organic compounds, dyes, and other emerging contaminants from water mdpi.comnih.gov.
| Adsorbent Material | Pollutant Removed | Maximum Adsorption Capacity | Source |
| Magnesium-Modified Biochar (Water Hyacinth) | Nitrate | 19.1 mg/g | soka.ac.jp |
| [Zn(Bz-COO)₂]∞ MOF | Amaranth Varnish (AV) Dye | 58.583 mg/g | acs.org |
| [Zn(Bz-COO)₂]∞ MOF | Methylene Blue (MB) Dye | 20.452 mg/g | acs.org |
| Modified Reed Straw | Nitrate Nitrogen | 14.76 mg/g | mdpi.com |
Role in Water Treatment Processes, including Neutralization of Acidic Components
Magnesium compounds, often derived from precursors like magnesium nitrate, play a significant role in water treatment, particularly in the neutralization of acidic wastewater such as acid mine drainage (AMD). Magnesium oxide (MgO) and magnesium hydroxide (Mg(OH)₂), which can be produced from the thermal decomposition of magnesium nitrate, are effective neutralizing agents wikipedia.orgshahroodut.ac.ir.
When used for AMD treatment, magnesium-based neutralizing agents raise the pH of the acidic water, which leads to the precipitation of dissolved heavy metals shahroodut.ac.irresearchgate.net. Compared to other traditional neutralizing agents like lime (CaO) or caustic soda (NaOH), magnesium compounds offer several advantages. Magnesium hydroxide is considered a "green and safe neutralizer" because it is non-toxic, non-corrosive, and has a high buffering capacity, which prevents accidental overtreatment and excessively high pH levels researchgate.net.
Studies comparing various neutralizing agents have shown that MgO is highly effective for the removal of heavy metals from multi-component aqueous solutions shahroodut.ac.ir. In hydrometallurgical processing and acidic wastewater treatment, the resulting solution after neutralization with MgO or Mg(OH)₂ is rich in Mg²⁺ ions researchgate.net. The use of magnesium-based chemicals results in a sludge with excellent settling and dewatering characteristics, which is another advantage in industrial water treatment processes shahroodut.ac.ir.
| Neutralizing Agent | Initial pH | Final pH | Key Advantage | Source |
| Magnesium Hydroxide (Mg(OH)₂) | 2.19 | 8.53 | Reduces TDS and EC | researchgate.net |
| Magnesium Oxide (MgO) | 1.9 | >7.0 | Highly effective for heavy metal removal | shahroodut.ac.ir |
| Limestone (CaCO₃) | Low | Neutral | Low cost | wrc.org.za |
Investigations into Ion Exchange Processes utilizing Magnesium Nitrate Hexahydrate Derivatives
Materials derived from magnesium nitrate hexahydrate are investigated for their utility in ion exchange processes, a key technology for water purification and resource recovery. A prominent class of these materials is Layered Double Hydroxides (LDHs), which can be synthesized using magnesium nitrate as the magnesium source.
Mg-Fe LDHs, for example, have been shown to exhibit selective ion exchange capabilities for nitrate ions in water nih.gov. This selectivity is attributed to an anion-sieve effect created by the presence of amorphous Fe(III) impurities within the LDH structure nih.gov. This property is particularly valuable for addressing nitrate pollution in groundwater, a significant environmental concern stemming from agricultural runoff and industrial discharge core.ac.uk.
The ion exchange process for nitrate removal typically involves strong-base anion exchange resins watertechonline.com. While standard resins show a higher affinity for sulfates, specialized "nitrate-selective" resins have been developed that prioritize the removal of nitrate over other common ions watertechonline.com. Research has explored incorporating different ion exchange resins into membrane structures to tune the transport of anions, enhancing the transport of nitrates over sulfates nih.gov. Hydroxyapatite (B223615) (HAP), when modified with magnesium using magnesium nitrate hexahydrate, also possesses ion-exchange capabilities that are being explored for various applications rsc.org.
Advanced Material Synthesis and Engineering
Magnesium nitrate hexahydrate is a versatile precursor in the synthesis and engineering of a wide range of advanced materials, owing to its high solubility and role as a source of magnesium ions and nitrate groups.
A significant area of application is in the development of Phase Change Materials (PCMs) for thermal energy storage. Magnesium nitrate hexahydrate itself is an inorganic salt hydrate PCM with a melting point of approximately 89°C and a high latent heat of fusion, making it suitable for medium-temperature applications like building heating and solar energy utilization researchgate.net. To enhance its thermal conductivity and photothermal properties, it is often incorporated into composites with materials like expanded graphite, graphene, and carbon nanotubes cip.com.cnresearchgate.net.
In the field of biomaterials, magnesium nitrate hexahydrate is used to incorporate magnesium into bioactive coatings for medical implants. For example, it is a component in the fabrication of substituted hydroxyapatite-starch-clay bio-composite coatings for titanium implants, which are designed to promote new bone formation .
Furthermore, it is a key ingredient in the synthesis of Layered Double Hydroxides (LDHs), which have applications in catalysis, adsorption, and as functional materials . The synthesis of organic-inorganic talc-like hybrids and magnesium hydrogels for applications like moisture harvesting and iodine sequestration also utilizes magnesium nitrate researchgate.net.
| Material Type | Precursor Role of Mg(NO₃)₂·6H₂O | Application | Source |
| Phase Change Material (PCM) | Acts as the core PCM | Thermal energy storage | researchgate.net |
| Bio-composite Coatings | Source of magnesium for hydroxyapatite | Promoting bone formation on implants | |
| Layered Double Hydroxides (LDHs) | Magnesium source | Synthesis of functional materials | |
| Magnesium Hydrogels | Component in gel formation | Moisture harvesting, iodine sequestration |
Fabrication of Nanocomposite Particles and Hybrid Materials
Magnesium nitrate hexahydrate is instrumental in the synthesis of advanced nanocomposite particles and hybrid materials, primarily serving as a source of magnesium ions in a controlled and soluble form. Its application is particularly notable in the development of phase change materials (PCMs) for thermal energy storage and in the creation of spinel nanocomposites.
In the field of thermal energy storage, magnesium nitrate hexahydrate itself is recognized as an inorganic salt hydrate PCM. However, its performance is often enhanced by creating composite materials. Researchers have focused on improving the thermal conductivity and photo-thermal conversion efficiency of magnesium nitrate hexahydrate-based PCMs by incorporating various nanomaterials. For instance, the addition of graphene to magnesium nitrate hexahydrate has been shown to increase the absorption capacity of the composite from 46.54% to 79.12%. researchgate.net Furthermore, the thermal conductivity of a composite with 5 wt% graphene was enhanced by 191.18% compared to pure magnesium nitrate hexahydrate. researchgate.net
Another approach involves creating eutectic mixtures, such as with lithium nitrate, and then dispersing expanded graphite within the matrix. cip.com.cn This method not only adjusts the phase change temperature to a more suitable range for applications like solar heating systems but also significantly improves light absorption. cip.com.cn The integration of nanoparticles like titanium dioxide (TiO₂) has also been demonstrated to enhance heat transfer characteristics, increasing the charging and discharging rate of the PCM. researchgate.net
Beyond PCMs, magnesium nitrate hexahydrate is a key reagent in the sol-gel synthesis of magnesium aluminate (MgAl₂O₄) spinel nanoparticles. nih.gov In a typical synthesis, magnesium nitrate hexahydrate and aluminum nitrate nonahydrate are used as the metal precursors. nih.gov These are dissolved and undergo a sol-gel process, followed by calcination to produce the final MgAl₂O₄ nanoparticles. nih.gov These nanoparticles can then be incorporated into other materials to form nanocomposites, such as ZIF-67@MgAl₂O₄, which has applications in solid-phase microextraction. nih.gov
Table 1: Enhancement of Magnesium Nitrate Hexahydrate-Based Phase Change Materials
| Nanomaterial Additive | Property Enhanced | Key Finding |
|---|---|---|
| Graphene | Thermal Conductivity & Absorption | Thermal conductivity increased by 191.18% with 5 wt% graphene. researchgate.net |
| Expanded Graphite | Photothermal Properties | Improves light absorption in eutectic mixtures for solar applications. cip.com.cn |
| Titanium Dioxide (TiO₂) | Heat Transfer Rate | Charging rate increased by 33% and discharging rate by 77.5%. researchgate.net |
| Carbon Nanotubes (CNTs) & Partially Reduced Graphite Oxide (PRGO) | Solar Thermal Storage Efficiency | Achieved a solar thermal storage efficiency of up to 0.716. researchgate.net |
Synthesis of Non-Linear Optical (NLO) Materials Involving Magnesium Nitrate Hexahydrate
Non-linear optical (NLO) materials are crucial for applications in laser technology, optical communication, and data storage. researchgate.net These materials interact with intense electromagnetic fields, like those from lasers, to produce modified fields with different frequencies, phases, or amplitudes. researchgate.net While direct research on magnesium nitrate hexahydrate as a primary NLO material is limited, its role as a precursor in creating materials with potential NLO properties, and the study of analogous compounds, provides insight into its potential in this field.
For instance, the third-order NLO response of magnesium sulfite (B76179) hexahydrate (MgSO₃·6H₂O), a structurally related magnesium salt, has been investigated. researchgate.net Studies using techniques like third-harmonic generation (THG) have been employed to determine the cubic susceptibility (χ⁽³⁾), a key parameter defining the third-order NLO response. researchgate.net The research on magnesium sulfite hexahydrate revealed that it possesses a relatively small two-photon absorption and a slowly varying dispersion of its cubic susceptibility, which are favorable characteristics for NLO applications. researchgate.net
Table 2: Investigated Properties of a Magnesium-Based Salt for NLO Applications
| Property | Method of Measurement | Significance in NLO |
|---|---|---|
| Third-Harmonic Generation (THG) | Laser Spectroscopy | Characterizes the third-order NLO response. researchgate.net |
| Cubic Susceptibility (χ⁽³⁾) | Estimated from THG | Quantifies the magnitude of the third-order NLO effect. researchgate.net |
| Two-Photon Absorption (TPA) | Laser Spectroscopy | A lower value is generally desirable for many NLO applications. researchgate.net |
| Dispersion of χ⁽³⁾ | Wavelength-dependent THG | A slow variation is favorable for broadband NLO applications. researchgate.net |
Precursor for High-Purity Ceramic and Pigment Production
Magnesium nitrate hexahydrate is a preferred precursor for the production of high-purity magnesium-containing ceramics and pigments. Its high solubility in water and the fact that it decomposes cleanly into magnesium oxide upon heating make it an ideal starting material for various synthesis routes. researchgate.net
One of the primary applications is in the synthesis of high-purity magnesium oxide (MgO) nanopowder, a versatile ceramic material with applications in refractory products, insulators, and as an additive in bactericides. hanrimwon.comnih.gov A thermal plasma synthesis method, for example, uses magnesium nitrate hexahydrate as the precursor, which is injected into a plasma flame. hanrimwon.com This process results in the formation of MgO nanopowder with a periclase structure and particle sizes in the range of 100-150 nm. hanrimwon.com Another method is the liquid phase precursor method, where an aqueous solution of magnesium nitrate is impregnated into a starch matrix, followed by calcination to produce MgO nanoparticles. nih.gov
Furthermore, magnesium nitrate hexahydrate is used in the synthesis of more complex oxide ceramics, such as magnesium aluminate (MgAl₂O₄) spinel. nih.gov This material is significant not only as a robust ceramic but also as a host for transition metal ions to create ceramic pigments. nih.gov The sol-gel method, utilizing magnesium nitrate hexahydrate and aluminum nitrate, allows for the synthesis of MgAl₂O₄ nanoparticles at a relatively low temperature. nih.gov The clean decomposition of the nitrate precursors is advantageous in achieving a pure final product.
Table 3: Synthesis of Ceramics and Pigments from Magnesium Nitrate Hexahydrate
| Product | Synthesis Method | Key Features of Synthesis | Resulting Material Properties |
|---|---|---|---|
| Magnesium Oxide (MgO) Nanopowder | Thermal Plasma | Utilizes a DC plasma torch with Mg(NO₃)₂·6H₂O precursor. hanrimwon.com | High-purity periclase structure; particle size 100-150 nm. hanrimwon.com |
| Magnesium Oxide (MgO) Nanoparticles | Liquid Phase Precursor | Impregnation of starch with aqueous Mg(NO₃)₂ solution followed by calcination. nih.gov | Cubic crystal structure; crystalline size 30-150 nm. nih.gov |
| Magnesium Aluminate (MgAl₂O₄) Spinel | Sol-Gel Route | Uses Mg(NO₃)₂·6H₂O and Al(NO₃)₃·9H₂O as precursors. nih.gov | Nanoparticles suitable for use in nanocomposites or as pigments. nih.gov |
Development of Bio-composite Materials for Specific Scientific Applications (e.g., bone regeneration research)
In the field of biomedical research, particularly in bone tissue engineering, magnesium-containing bioceramics and composites are gaining significant attention for their biocompatibility and osteoinductive properties. mdpi.com Magnesium is an essential element for bone growth and metabolism, and its ions (Mg²⁺) have been shown to promote the proliferation and differentiation of osteoblasts, the cells responsible for new bone formation. mdpi.com
Magnesium nitrate hexahydrate serves as a common and high-purity source of magnesium for the synthesis of these bioactive materials. It is often used in the preparation of magnesium phosphate-based cements and scaffolds. researchgate.net These materials are being developed as alternatives to traditional bone grafts. For example, the incorporation of magnesium into calcium phosphate cements has been shown to significantly enhance the attachment and proliferation rate of osteoblast-like cells compared to pure calcium phosphate or magnesium phosphate cements alone. researchgate.net
Research has demonstrated that biocomposite scaffolds containing magnesium can effectively promote bone regeneration. unimma.ac.id For example, magnesium oxide nanoparticles, which can be synthesized from magnesium nitrate hexahydrate, have been incorporated into electrospun nanofibrous membranes. The release of Mg²⁺ ions from these scaffolds accelerates bone regeneration in animal models. unimma.ac.id Furthermore, the development of magnesium-reinforced hydroxyapatite or carbonate apatite biocomposites shows promise for creating biodegradable implants with improved mechanical properties and a controlled degradation rate, which is crucial for allowing new bone tissue to replace the implant over time. undip.ac.id
Table 4: Research Findings on Magnesium-Based Biocomposites for Bone Regeneration
| Biocomposite Material | Key Role of Magnesium | Observed Effect in Research |
|---|---|---|
| Magnesium-substituted Calcium Phosphate Cement | Enhances bioactivity | Higher attachment and proliferation rate of osteoblast-like cells. researchgate.net |
| MgO Nanoparticle-incorporated Scaffolds | Promotes osteogenesis | Release of Mg²⁺ ions promotes pre-osteoblast adherence and differentiation. unimma.ac.id |
| Magnesium-Hydroxyapatite (Mg-HAp) Composites | Improves mechanical and biological properties | Can improve calcium deposition and induce bone-like apatite formation. undip.ac.id |
| Carbon-fibre reinforced Mg-doped HA composites | Promotes bone regeneration | Effective in promoting new bone formation. mdpi.com |
Future Research Directions and Emerging Paradigms for Magnesium Nitrate Hexahydrate
Exploration of Novel Synthetic Routes for Tunable Morphologies and Enhanced Purity
The future of magnesium nitrate (B79036) hexahydrate applications hinges on the ability to precisely control its physical and chemical properties during synthesis. Current research is focused on developing novel synthetic routes that allow for tunable morphologies and enhanced purity. Traditional methods often result in a product with impurities that can hinder performance in advanced applications. epo.org To address this, new processes are being explored that yield a very pure product. epo.orggoogle.com For instance, a method involving the reaction of magnesium oxide with nitric acid in a suspension of melted magnesium nitrate hexahydrate has been shown to produce a high-purity product. epo.orggoogleapis.com
Researchers are also investigating techniques to control the crystal size and shape, which can significantly impact the material's properties and suitability for specific applications. For example, the synthesis of magnesium oxide nanopowder from magnesium nitrate hexahydrate obtained from serpentinite is an area of active research. researchgate.net These advanced synthetic methods are crucial for producing materials with the specific characteristics required for high-tech applications, such as in the manufacturing of specialty ceramics and as a component in pyrotechnics. fortunebusinessinsights.com
Advanced In-Situ and Operando Characterization Techniques for Dynamic Process Understanding
A deeper understanding of the dynamic behavior of magnesium nitrate hexahydrate under various conditions is critical for optimizing its performance in different applications. Advanced in-situ and operando characterization techniques are being employed to study the material's thermal decomposition and phase transitions in real-time. Techniques such as simultaneous differential scanning calorimetry (DSC) and thermomicroscopy allow for the direct observation of physical and chemical changes as the material is heated. researchgate.net
These advanced analytical methods provide valuable insights into the complex, multi-step thermal decomposition of magnesium nitrate hexahydrate. mdpi.com Understanding these processes is particularly important for its use as a phase change material (PCM) for thermal energy storage. mdpi.comsigmaaldrich.com By elucidating the mechanisms of dehydration and melting, researchers can better design and control energy storage systems. Furthermore, in-situ studies of the synthesis of materials like layered double hydroxides, where magnesium nitrate hexahydrate is a precursor, provide crucial information about their formation and evolution. sigmaaldrich.com
Development of Multifunctional Materials Incorporating Magnesium Nitrate Hexahydrate
There is a growing interest in creating multifunctional materials by incorporating magnesium nitrate hexahydrate into various matrices. This approach aims to combine the properties of the salt with other materials to achieve enhanced or novel functionalities. A significant area of research is its use in phase change materials (PCMs) for thermal energy storage. sigmaaldrich.comresearchgate.net By embedding magnesium nitrate hexahydrate within a supporting material, issues like leakage in the molten state can be overcome. researchgate.net
For example, composite PCMs have been developed by combining magnesium nitrate hexahydrate with hybrid carbon materials to improve solar thermal storage capabilities. researchgate.net The addition of materials like expanded graphite (B72142) to eutectic mixtures of magnesium nitrate hexahydrate and lithium nitrate has been shown to enhance photothermal properties. cip.com.cn Beyond energy storage, it is also used in the synthesis of Mg-Al layered double hydroxides for applications such as the extraction of parabens from breast milk samples. In the construction industry, it is used to increase the strength and longevity of cement and concrete products. marketresearchfuture.com
Table 1: Properties of Magnesium Nitrate Hexahydrate-Based Phase Change Materials
| Property | Value | Reference |
| Phase Change Temperature | ~89 °C | sigmaaldrich.com |
| Latent Heat of Fusion | ~162.8 J/g | sigmaaldrich.com |
| Melting Point (MNH90) | 91.8 °C | mdpi.com |
| Latent Heat (MNH90) | 151.3 J/g | mdpi.com |
| Heat Storage Density (MNH90) | ~420 MJ/m³ | mdpi.com |
| Phase Transition Temperature (Eutectic with Lithium Nitrate) | 72.46 °C | cip.com.cn |
| Latent Heat (Eutectic with Lithium Nitrate) | 193.7 kJ/kg | cip.com.cn |
Integration into Smart Materials and Responsive Systems
The inherent properties of magnesium nitrate hexahydrate, such as its hygroscopicity and phase change behavior, make it a promising candidate for integration into smart materials and responsive systems. wikipedia.org These materials are designed to react to changes in their environment, such as temperature or humidity.
One emerging application is in the development of semiconducting magnesium hydrogels. These hydrogels, which incorporate magnesium nitrate hexahydrate, have demonstrated capabilities in moisture harvesting and iodine sequestration, indicating potential for use in electronic devices and environmental remediation. sigmaaldrich.com Furthermore, its role as an excipient in managing moisture in solid dosage pharmaceutical forms highlights its importance in creating stable and effective drug delivery systems. sigmaaldrich.com The development of such responsive materials opens up new avenues for magnesium nitrate hexahydrate in advanced technological applications.
Sustainability Considerations and Lifecycle Assessment of Magnesium Nitrate Hexahydrate-Based Technologies
As the applications of magnesium nitrate hexahydrate expand, so does the importance of evaluating its environmental impact. A comprehensive lifecycle assessment (LCA) is crucial to understand the sustainability of technologies that utilize this compound. The production of magnesium, a key component, has been the subject of LCAs to quantify its energy use and greenhouse gas emissions. intlmag.orgintlmag.orgresearchgate.net
Q & A
Q. What standardized methods are recommended for preparing magnesium nitrate hexahydrate solutions for analytical calibration?
To prepare a 1000 mg/L magnesium standard solution, dissolve 1.055 g of magnesium nitrate hexahydrate in distilled water using a calibrated 100-ml volumetric flask. Ensure the reagent purity meets analytical standards (e.g., EMSURE® grade). Dilute this stock solution to desired concentrations, noting that diluted solutions remain stable for only 24 hours, while the stock is stable for one week . Validate volumetric flask calibration to minimize systematic errors.
Q. How should researchers safely handle magnesium nitrate hexahydrate in laboratory settings?
Magnesium nitrate hexahydrate is deliquescent and a strong oxidizing agent. Use cellulose-free absorbents for spills to avoid reactive interactions. Personal protective equipment (PPE) including nitrile gloves and safety goggles is mandatory. Toxicity data indicate low acute oral toxicity (rat LD50: 5440 mg/kg), but prolonged skin/eye contact may cause irritation . Store in airtight containers to prevent moisture absorption.
Q. What are the critical parameters for synthesizing magnesium oxide nanoparticles using magnesium nitrate hexahydrate?
In co-precipitation methods, use magnesium nitrate hexahydrate as the precursor and sodium hydroxide as the precipitant. Maintain a molar ratio of 1:2 (Mg²⁺:OH⁻) for optimal yield. Post-precipitation, wash the product with ethanol to remove impurities, and calcine at 300–400°C to obtain nanoscale MgO. Ensure reagent purity (analytical grade) and control heating rates to avoid agglomeration .
Advanced Research Questions
Q. How can contradictions in the stability data of magnesium nitrate hexahydrate solutions be resolved?
Discrepancies in solution stability (e.g., 1-week vs. shorter durations) often arise from impurities, storage conditions, or measurement techniques. To resolve this:
Q. What methodologies optimize magnesium nitrate hexahydrate as a phase change material (PCM) for thermal energy storage?
To enhance PCM performance:
- Encapsulation : Use silica or polymer matrices to mitigate leakage and improve cyclability.
- Nucleation agents : Add calcium sulfate dihydrate (2 wt%) to reduce supercooling and stabilize phase transitions.
- Thermal cycling : Test 100+ cycles between 25°C and 120°C to assess degradation, monitored via differential scanning calorimetry (DSC) .
Q. How does magnesium nitrate hexahydrate influence the synthesis of layered double hydroxides (LDHs) for environmental applications?
As a Mg²⁺ source, it enables precise control over LDH stoichiometry (e.g., Mg-Al or Mg-Fe systems). Key steps:
- Co-precipitate with Al(NO₃)₃ at pH 10–11 under nitrogen atmosphere.
- Hydrothermal aging (70°C, 18 hours) to enhance crystallinity.
- Functionalize with graphene oxide for pollutant adsorption (e.g., parabens, heavy metals) .
Q. What advanced techniques characterize hygroscopicity in magnesium nitrate hexahydrate-based composites?
- Dynamic vapor sorption (DVS) : Measure water uptake at 20–90% relative humidity.
- In situ X-ray diffraction (XRD) : Track structural changes during hydration/dehydration.
- Thermogravimetric analysis (TGA) : Quantify mass loss during thermal decomposition (30–300°C) .
Methodological Considerations
- Data Validation : Cross-reference ICP-OES with atomic absorption spectroscopy (AAS) for Mg²⁺ quantification .
- Error Analysis : Report uncertainties in DSC measurements (±1–2% for enthalpy) and ICP-OES (±0.5 ppm) .
- Contamination Mitigation : Use trace-metal-grade nitric acid for dilutions to avoid introducing competing cations .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
